Cas no 1333949-60-2 (N-[1-(2-chlorophenyl)-1H-pyrazol-4-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

N-[1-(2-chlorophenyl)-1H-pyrazol-4-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a specialized organic compound featuring a pyrazole core linked to a piperidine carboxamide moiety, with a propargyl substituent enhancing its reactivity. The 2-chlorophenyl group contributes to steric and electronic modulation, potentially influencing binding affinity in pharmacological applications. This structure offers versatility in medicinal chemistry, particularly in targeting receptor interactions or enzyme inhibition. The propargyl group provides a handle for further functionalization via click chemistry, facilitating derivatization for structure-activity studies. Its well-defined molecular architecture makes it a valuable intermediate in drug discovery, particularly for CNS or kinase-related research.
N-[1-(2-chlorophenyl)-1H-pyrazol-4-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide structure
1333949-60-2 structure
Product Name:N-[1-(2-chlorophenyl)-1H-pyrazol-4-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
CAS No:1333949-60-2
MF:C18H19ClN4O
MW:342.822662591934
CID:5884915
PubChem ID:53614197
Update Time:2025-05-27

N-[1-(2-chlorophenyl)-1H-pyrazol-4-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Z1144305691
    • AKOS033107711
    • 1333949-60-2
    • N-[1-(2-chlorophenyl)-1H-pyrazol-4-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
    • N-[1-(2-chlorophenyl)pyrazol-4-yl]-1-prop-2-ynylpiperidine-4-carboxamide
    • EN300-26622653
    • Inchi： 1S/C18H19ClN4O/c1-2-9-22-10-7-14(8-11-22)18(24)21-15-12-20-23(13-15)17-6-4-3-5-16(17)19/h1,3-6,12-14H,7-11H2,(H,21,24)
    • InChI Key： YPMHUIXXGUPSKQ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1N1C=C(C=N1)NC(C1CCN(CC#C)CC1)=O

Computed Properties

  • Exact Mass: 342.1247389g/mol
  • Monoisotopic Mass: 342.1247389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 50.2Ų

N-[1-(2-chlorophenyl)-1H-pyrazol-4-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26622653-0.05g
N-[1-(2-chlorophenyl)-1H-pyrazol-4-yl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
 1333949-60-2 95.0%
0.05g
 $212.0 2025-03-20

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